Tailoring carboxylatopillar[5]arene-modified magnetic graphene oxide nanocomposites for the efficient removal of cationic dyes†

RSC Advances Pub Date: 2023-11-27 DOI: 10.1039/D3RA07124C

Abstract

A carboxylatopillar[5]arene-embellished (CP5) magnetic graphene oxide nanocomposite (MGO@CP5) was smoothly constructed via a mild layer-by-layer method. The morphology, structure, and surface characteristics of this nanocomposite was investigated by field-emission scanning electron microscopy, transmission electron microscopy, Fourier transform infrared spectroscopy, Raman spectroscopy, zeta potential, and other techniques. Benefiting from a high capture ability for small molecules of CP5 as a supramolecular host molecule, along with a negative surface charge and large surface area of MGO@CP5, this nanocomposite exhibits an ultrafast, efficient adsorption property for representative cationic dyes: methylene blue (MB) and basic fuchsin (BF). The removal efficiency of MB and BF can reach nearly 99% within 3 min, while the maximum adsorption capacity of the two dyes reaches 240 mg g−1 for MB and 132 mg g−1 for BF. Furthermore, owing to excellent magnetic responsiveness from the tight loading of Fe3O4 nanoparticles on graphene oxide, MGO@CP5 could be easily and magnetically separated, regenerated, and reused four times without an evident reduction in the removal efficiency (>95%). Impressively, the adsorption property of MGO@CP5 reveals a strong tolerance to pH changes and ionic strength interference, which renders it a promising adsorbent in the field of water treatment.

Graphical abstract: Tailoring carboxylatopillar[5]arene-modified magnetic graphene oxide nanocomposites for the efficient removal of cationic dyes
Tailoring carboxylatopillar[5]arene-modified magnetic graphene oxide nanocomposites for the efficient removal of cationic dyes†
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